4-(2-Cyanoethyl)benzene-1-sulfonamide

• CAS No.: 88961-77-7
• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: 4-(2-cyanoethyl)benzenesulfonamide
• InChI: InChI=1S/C9H10N2O2S/c10-7-1-2-8-3-5-9(6-4-8)14(11,12)13/h3-6H,1-2H2,(H2,11,12,13)
• InChI Key: QTYYFUAWZZWHIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC#N)S(=O)(=O)N

Description

4-(2-Cyanoethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

For the preparation of the amine starting material of Example 24, p-aminosulfonylbenzaldehyde was reacted with diethyl cyanomethylphosphonate/sodium hydride in tetrahydrofuran to give 1-cyano-2-(4-aminosulfonylphenyl)-ethane which was hydrogenated in methanol with Raney-cobalt as the catalyst to give 3-(4-aminosulfonylphenyl)-propylamine.

Synthesis routes and methods II

Procedure details

p-Aminosulphonylbenzaldehyde was reacted with diethyl cyanomethyl-phosphonate/sodium hydride in tetrahydrofuran to give 1-cyano-2-(4-aminosulphonylphenyl)-ethane which was hydrogenated in methanol with Raney-cobalt as the catalyst to give 4-(3-aminopropyl)benzenesulphonamide.